NVP-DFV890: A Technical Overview of its Discovery and Synthesis
NVP-DFV890: A Technical Overview of its Discovery and Synthesis
For Researchers, Scientists, and Drug Development Professionals
NVP-DFV890, also known as DFV890 or IFM-2427, is a potent, selective, and orally active inhibitor of the NOD-like receptor family pyrin domain containing 3 (NLRP3) inflammasome. Developed by Novartis, this small molecule therapeutic has shown promise in treating a range of inflammatory and autoimmune diseases. This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and key experimental protocols associated with NVP-DFV890.
Discovery and Rationale
The discovery of NVP-DFV890 stemmed from a focused effort to improve upon earlier generations of NLRP3 inhibitors, such as MCC950. The development strategy involved a scaffold hopping approach, replacing the sulfonylurea core of previous compounds with a novel sulfonimidamide motif.[1] This chemical modification was engineered to enhance metabolic stability and reduce hydrolysis, a common liability of sulfonylureas.[1]
The discovery process began with a high-throughput phenotypic screen to identify inhibitors of the NLRP3 pathway.[2] This led to the identification of lead compounds that were subsequently optimized through medicinal chemistry to improve potency, selectivity, and pharmacokinetic properties. The replacement of a furan (B31954) unit with a 5-substituted thiazole (B1198619) moiety was a key step in the evolution of the lead compound to NVP-DFV890, resulting in significantly improved potency and pharmacokinetic profile.
Synthesis Pathway
The synthesis of NVP-DFV890 involves a multi-step process culminating in the formation of the characteristic sulfonimidamide linkage. The following diagram outlines a representative synthetic route based on published medicinal chemistry literature.
Reaction Steps: [3] Bromination of a suitable ketone precursor. [4] Hantzsch thiazole synthesis with a thioamide. [5] Formation of the sulfoximine (B86345) from the corresponding aniline. [6] Chlorination of the sulfoximine. [7] Acylation of the indacenamine. [8] Final coupling of the three key fragments.
Mechanism of Action
NVP-DFV890 exerts its therapeutic effect by directly inhibiting the NLRP3 inflammasome.[5][9] The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate immune system by responding to a wide range of pathogen-associated molecular patterns (PAMPs) and danger-associated molecular patterns (DAMPs).
Upon activation, NLRP3 oligomerizes and recruits the adaptor protein ASC (apoptosis-associated speck-like protein containing a CARD), which in turn recruits pro-caspase-1. This proximity induces the auto-cleavage and activation of caspase-1. Activated caspase-1 then proteolytically cleaves the pro-inflammatory cytokines pro-interleukin-1β (pro-IL-1β) and pro-interleukin-18 (pro-IL-18) into their mature, active forms, IL-1β and IL-18.[4][10] These cytokines are potent mediators of inflammation.
NVP-DFV890 directly binds to the NACHT domain of NLRP3, locking the protein in an inactive conformation.[5][9] This prevents the conformational changes required for NLRP3 activation and subsequent inflammasome assembly, thereby blocking the downstream release of IL-1β and IL-18.
Quantitative Data
The following tables summarize key quantitative data for NVP-DFV890 from preclinical and clinical studies.
Table 1: In Vitro Potency
| Assay | Cell Line | Stimulus | IC50 | Reference |
| IL-1β Release | Human Whole Blood | LPS | 180 nM | [2] |
| IL-1β Release | THP-1 cells | LPS + Nigericin (B1684572) | 13 nM | [2] |
Table 2: Pharmacokinetic Parameters in Humans (Phase I)
| Parameter | Value | Units | Reference |
| Tmax | 1-3 | hours | [4] |
| Half-life | ~20 | hours | [2] |
| Bioavailability | Good | - | [4] |
Table 3: Clinical Development Status
| Indication | Phase | Status | Reference |
| Coronary Heart Disease | II | Ongoing | [3] |
| Knee Osteoarthritis | II | Ongoing | [3] |
| Myeloid Diseases | Ib | Recruiting | [11] |
| COVID-19 Pneumonia | II | Completed | [10] |
Key Experimental Protocols
In Vitro NLRP3 Inflammasome Inhibition Assay (THP-1 Cells)
This protocol describes a common method to assess the in vitro potency of NLRP3 inhibitors.
Methodology:
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Cell Culture and Differentiation: Human monocytic THP-1 cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics. For differentiation into macrophage-like cells, THP-1 cells are treated with phorbol (B1677699) 12-myristate 13-acetate (PMA) for 24-48 hours.
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Priming: Differentiated THP-1 cells are primed with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.
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Inhibitor Treatment: After priming, the cells are washed and incubated with various concentrations of NVP-DFV890 for 1 hour.
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NLRP3 Activation: The NLRP3 inflammasome is then activated by adding a second stimulus, such as nigericin (a potassium ionophore) or ATP.
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Cytokine Measurement: After a 1-2 hour incubation, the cell culture supernatant is collected, and the concentration of secreted IL-1β is quantified using a commercial ELISA kit.
-
Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by plotting the IL-1β concentration against the log of the inhibitor concentration and fitting the data to a four-parameter logistic curve.
Ex Vivo Human Whole Blood Assay
This assay assesses the activity of the compound in a more physiologically relevant matrix.
Methodology:
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Blood Collection: Freshly drawn human whole blood is collected from healthy volunteers into heparinized tubes.
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Compound Incubation: Aliquots of whole blood are incubated with various concentrations of NVP-DFV890 for a specified period.
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LPS Stimulation: The blood is then stimulated with LPS to induce cytokine production.
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Plasma Separation: After incubation, the blood is centrifuged to separate the plasma.
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Cytokine Analysis: The levels of IL-1β in the plasma are measured by ELISA.
This in-depth technical guide provides a comprehensive overview of the discovery and synthesis of NVP-DFV890, a promising NLRP3 inflammasome inhibitor. The provided data, protocols, and diagrams are intended to be a valuable resource for researchers and professionals in the field of drug development.
References
- 1. Inflammasome assays in vitro and in mouse models - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Frontiers | A novel NLRP3 inhibitor as a therapeutic agent against monosodium urate-induced gout [frontiersin.org]
- 3. benchchem.com [benchchem.com]
- 4. Protocol for in vivo and in vitro activation of NLRP3 inflammasome in mice using monosodium urate - PMC [pmc.ncbi.nlm.nih.gov]
- 5. A Comprehensive Toolkit for NLRP3 Inflammasome Drug Discovery [worldwide.promega.com]
- 6. benchchem.com [benchchem.com]
- 7. benchchem.com [benchchem.com]
- 8. Techniques to Study Inflammasome Activation and Inhibition by Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. LPS induces inflammatory chemokines via TLR-4 signalling and enhances the Warburg Effect in THP-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
